![molecular formula C9H11N3O B8234753 4-Ethoxy-1H-indazol-3-amine](/img/structure/B8234753.png)
4-Ethoxy-1H-indazol-3-amine
Overview
Description
4-Ethoxy-1H-indazol-3-amine is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalysis
Synthesis of 1H-Indazoles : A study by Wang and Li (2016) utilized nitrosobenzenes as an aminating agent for the synthesis of 1H-indazoles, including 4-Ethoxy-1H-indazol-3-amine, through rhodium and copper-catalyzed C-H activation and C-N/N-N coupling. This method features high efficiency and functional group tolerance (Wang & Li, 2016).
Synthesis of Novel Spiro Compounds : Jadhav et al. (2017) developed a green, efficient procedure for synthesizing novel spiro[chromeno[4′,3′:4,5]pyrimido[1,2-b]indazole-7,3′-indoline]-2′,6(9H)-dione derivatives using 1H-indazol-3-amine in the presence of acetic acid in EtOH. This synthesis method offers operational simplicity and high product yield (Jadhav et al., 2017).
Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination : Park et al. (2021) described a silver(I)-mediated approach for synthesizing various 3-substituted indazoles, including this compound, through intramolecular oxidative C–H amination. This method effectively constructs assorted 1H-indazoles that are difficult to synthesize by other means (Park et al., 2021).
Advanced Material Synthesis
- SnCl2/EtOH-Mediated Synthesis of Indazoles : Chicha et al. (2015) reported the synthesis of 4-ethoxy- and 4-chloroindazoles bearing sulfonamide moieties, highlighting the versatility of this compound in the formation of these complex structures (Chicha et al., 2015).
Biological Activities
Antimicrobial Activities of Triazole Derivatives : Bektaş et al. (2007) investigated the synthesis of new 1,2,4-triazole derivatives, including those derived from this compound, and evaluated their antimicrobial activities. This research highlights the potential of this compound in developing antimicrobial agents (Bektaş et al., 2007).
Synthesis of Polyheterocyclic Derivatives : Another study by Jadhav et al. (2019) presented an efficient method for synthesizing chromeno pyrimido[1,2-b]indazolone derivatives, demonstrating the utility of this compound in creating diverse polyheterocyclic compounds (Jadhav et al., 2019).
Chemical Transformations
Regioselective Ethoxy-Carbonylation : Ramesh et al. (2013) explored the direct carbonylation of heterocyclic amines, including this compound, demonstrating its application in regio-selective C- or N-ethoxycarbonylations (Ramesh et al., 2013).
Synthesis of Fluorescent Amino Acid Derivatives : Kóczán et al. (2001) synthesized 4-Ethoxymethylene-2-[1]-naphthyl-5(4H)-oxazolone and its fluorescent amino acid derivatives, revealing the potential of this compound in creating fluorescent markers (Kóczán et al., 2001).
properties
IUPAC Name |
4-ethoxy-1H-indazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c1-2-13-7-5-3-4-6-8(7)9(10)12-11-6/h3-5H,2H2,1H3,(H3,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISDGFKOJKCWROP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1C(=NN2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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